tert-Butanol-d10
tert-Butanol-d10
tert-Butanol-d10 (tert-Butyl alcohol-d10) is a deuterated derivative of tert-butanol. It participates in the synthesis of cyanoacetic acid-tert-butylester-d9. Conformational analysis of 2,3-dihydroxypropanoic acid in tert-butyl alcohol-d10 indicates the dominance of gauche-hydroxyl rotamers (92%) under low pH conditions.
Brand Name:
Vulcanchem
CAS No.:
53001-22-2
VCID:
VC21247823
InChI:
InChI=1S/C4H10O/c1-4(2,3)5/h5H,1-3H3/i1D3,2D3,3D3,5D
SMILES:
CC(C)(C)O
Molecular Formula:
C4H10O
Molecular Weight:
84.18 g/mol
tert-Butanol-d10
CAS No.: 53001-22-2
Cat. No.: VC21247823
Molecular Formula: C4H10O
Molecular Weight: 84.18 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | tert-Butanol-d10 (tert-Butyl alcohol-d10) is a deuterated derivative of tert-butanol. It participates in the synthesis of cyanoacetic acid-tert-butylester-d9. Conformational analysis of 2,3-dihydroxypropanoic acid in tert-butyl alcohol-d10 indicates the dominance of gauche-hydroxyl rotamers (92%) under low pH conditions. |
|---|---|
| CAS No. | 53001-22-2 |
| Molecular Formula | C4H10O |
| Molecular Weight | 84.18 g/mol |
| IUPAC Name | 1,1,1,3,3,3-hexadeuterio-2-deuteriooxy-2-(trideuteriomethyl)propane |
| Standard InChI | InChI=1S/C4H10O/c1-4(2,3)5/h5H,1-3H3/i1D3,2D3,3D3,5D |
| Standard InChI Key | DKGAVHZHDRPRBM-SGLLWXCUSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])C(C([2H])([2H])[2H])(C([2H])([2H])[2H])O[2H] |
| SMILES | CC(C)(C)O |
| Canonical SMILES | CC(C)(C)O |
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